1-Hexadecanoyl-2-octadecanoyl-sn-glycero-3-phosphocholine
Overview
Description
Synthesis Analysis
The synthesis of phospholipids like 1-Hexadecanoyl-2-octadecanoyl-sn-glycero-3-phosphocholine often involves enzymatic pathways that include the use of specific phosphatransferases. These enzymes catalyze the transfer of a phosphocholine group to diacylglycerol, forming the phospholipid. Studies on related compounds, such as platelet-activating factor and its analogs, provide insights into the enzymatic synthesis routes of similar phospholipids (Snyder, 1997).
Molecular Structure Analysis
The molecular structure of this compound comprises a glycerol backbone esterified with two fatty acids (hexadecanoyl and octadecanoyl) and a phosphocholine group. This structure is characteristic of phosphatidylcholines, which are amphiphilic molecules contributing to the bilayer structure of membranes and facilitating various biological functions.
Chemical Reactions and Properties
Phospholipids like this compound can undergo several chemical reactions, including hydrolysis by phospholipases, which cleave the fatty acid chains or the phosphodiester bond, altering the lipid's function and contributing to signaling pathways. The presence of unsaturated fatty acids in phospholipids can also lead to reactions involving oxidation, which plays a role in cell signaling and inflammation processes.
Physical Properties Analysis
The physical properties of phospholipids are largely determined by their amphiphilic nature, allowing them to form lipid bilayers and micelles in aqueous environments. These properties are critical for the formation of cellular membranes and vesicles, enabling the compartmentalization of cellular processes and the transport of molecules within and between cells.
Chemical Properties Analysis
The chemical properties of this compound, such as its hydrophobic and hydrophilic regions, facilitate interactions with other molecules. These interactions are crucial for membrane fluidity, the formation of lipid rafts, and the embedding of proteins within the membrane, affecting receptor activation and signaling pathways.
Scientific Research Applications
1. Physical Chemical Characteristics and Biological Activities
- Critical Micellar Concentration: A study by Kramp et al. (1984) explored the critical micellar concentration of 1-O-alkyl-2-acetyl-sn-glycero-3-phosphocholine and its analogs, including compounds with 1-O-hexadecanoyl and 1-O-octadecanoyl groups. This research utilized various analytical techniques like NMR and gas liquid chromatography to determine the micellar concentration, finding values ranging from 1.3 µM for 1-O-hexadecanoyl-2-acetyl-sn-glycero-3-phosphocholine to 0.22 µM for 1-O-hexadecanoyl-2-hexanoyl-sn-glycero-3-phosphocholine. These findings suggest that at concentrations typically used in biological studies, these compounds exist as monomolecular species, indicating their diverse biological activities cannot be explained solely by this physical parameter (Kramp, Piéroni, Pinckard, & Hanahan, 1984).
Future Directions
Mechanism of Action
Target of Action
1-Hexadecanoyl-2-octadecanoyl-sn-glycero-3-phosphocholine, also known as a phosphatidylcholine 34:0, is a type of phospholipid . The primary targets of this compound are cell membranes, where it plays a crucial role in maintaining the structural integrity of the cell and facilitating cellular functions .
Mode of Action
As a phospholipid, this compound interacts with its targets by integrating into the lipid bilayer of cell membranes . It contributes to the fluidity and flexibility of the membrane, which is essential for various cellular processes, including signal transduction and membrane trafficking .
Biochemical Pathways
The compound is involved in the phospholipid metabolic pathway . It can be synthesized and broken down by the cell as needed, contributing to the dynamic nature of the cell membrane .
Pharmacokinetics
As a lipid molecule, it is likely to be absorbed in the intestines, distributed in the body through the bloodstream, metabolized in the liver, and excreted via the bile .
Result of Action
The presence of this compound in the cell membrane influences the membrane’s properties and functionality . It can affect the activity of membrane proteins, the cell’s response to external signals, and the process of endocytosis and exocytosis .
Action Environment
Environmental factors such as temperature and pH can influence the action of this compound . For instance, changes in temperature can affect the fluidity of the cell membrane, thereby influencing the compound’s efficacy .
properties
IUPAC Name |
[(2R)-3-hexadecanoyloxy-2-octadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H84NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h40H,6-39H2,1-5H3/t40-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZNPLUBHRSSFHT-RRHRGVEJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCCCCCCCCC)COP(=O)([O-])OCC[N+](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCC(=O)O[C@H](COC(=O)CCCCCCCCCCCCCCC)COP(=O)([O-])OCC[N+](C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H84NO8P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701334417 | |
Record name | (2R)-3-(Hexadecanoyloxy)-2-(octadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701334417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
762.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | PC(16:0/18:0) | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0007970 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
59403-51-9 | |
Record name | (2R)-3-(Hexadecanoyloxy)-2-(octadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701334417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | PC(16:0/18:0) | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0007970 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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